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Compound of Interest

Compound Name: Angoline hydrochloride

Cat. No.: B8118353 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Angoline hydrochloride is a potent and selective small-molecule inhibitor of the

Interleukin-6/Signal Transducer and Activator of Transcription 3 (IL-6/STAT3) signaling pathway.

[1][2][3][4] Isolated from Zanthoxylum nitidum, it has demonstrated anticancer activity by

inhibiting STAT3 phosphorylation and the expression of its target genes, which leads to the

suppression of cancer cell proliferation.[1][4][5] These application notes provide detailed

protocols for the preparation of Angoline hydrochloride stock solutions using Dimethyl

Sulfoxide (DMSO) and its subsequent application in common in vitro assays.

Chemical and Physical Properties
Angoline hydrochloride is typically supplied as a solid powder.[6][7] Proper characterization is

essential for accurate stock solution preparation.

Property Value Reference

Chemical Formula C₂₂H₂₂ClNO₅ [2][6]

Molecular Weight 415.87 g/mol [2][6]

CAS Number 1071676-04-4 [2][6]

Appearance Solid Powder [6][7]

Purity ≥98% [6]
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Mechanism of Action: IL-6/STAT3 Pathway Inhibition
Angoline hydrochloride exerts its biological effects by selectively targeting the STAT3

signaling pathway. Upon stimulation by cytokines like IL-6, Janus kinases (JAKs) phosphorylate

STAT3. This phosphorylation event causes STAT3 to dimerize, translocate to the nucleus, and

activate the transcription of target genes involved in cell proliferation and survival. Angoline
hydrochloride specifically inhibits the phosphorylation of STAT3, thereby blocking these

downstream events.[1][5][8]
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Caption: IL-6/STAT3 signaling pathway and the inhibitory action of Angoline hydrochloride.

Quantitative Data Summary
The following tables provide a summary of the inhibitory activity and solubility/storage

information for Angoline hydrochloride.

Table 1: Inhibitory Activity
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Target/Assay IC₅₀ Value Cell Lines Reference

STAT3 Pathway 11.56 μM
STAT3-responsive

reporter assay
[1][4][5]

STAT1 Pathway >100 μM - [1][4]

NF-κB Pathway >100 μM - [1][4]

Cell Proliferation 3.14 μM
HepG2 (Human liver

cancer)
[5][9]

Cell Proliferation 3.32 μM
MDA-MB-231 (Human

breast cancer)
[9]

Cell Proliferation 4.72 μM
H4 (Human

neuroglioma)
[9]

Table 2: Solubility and Storage Recommendations

Form Solvent
Max
Solubility

Storage
Temperatur
e

Shelf Life Reference

Powder - - -20°C 3 years [4][8]

Stock

Solution
DMSO

≥30 mg/mL

(79.07 mM)

-20°C

(protect from

light)

1 month [8][9]

-80°C 6-12 months [4][9]

Note: The solubility data is for Angoline base; the hydrochloride salt is expected to have

comparable or greater solubility in DMSO. Sonication is recommended to aid dissolution.[8]

Protocol: Preparing Angoline Hydrochloride Stock
Solution (10 mM)
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This protocol describes the preparation of a 10 mM stock solution in DMSO. It is critical to use

high-purity, anhydrous DMSO to ensure stability and complete dissolution.[9]

Materials:

Angoline hydrochloride powder (MW: 415.87 g/mol )

Anhydrous, molecular biology grade DMSO

Sterile, amber microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Pipettors and sterile tips

Equipment:

Vortex mixer

Bath sonicator
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Start

1. Weigh 4.16 mg of
Angoline Hydrochloride

2. Transfer powder to a
sterile amber vial

3. Add 1 mL of
anhydrous DMSO

4. Vortex and/or sonicate
until fully dissolved

5. Aliquot into smaller volumes
(e.g., 20 µL)

6. Store at -80°C

End
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Caption: Workflow for preparing Angoline hydrochloride DMSO stock solution.

Step-by-Step Procedure:
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Calculation: To prepare a 10 mM solution, calculate the required mass:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 415.87 g/mol = 4.1587 mg

Weighing: On a calibrated analytical balance, carefully weigh approximately 4.16 mg of

Angoline hydrochloride powder and record the exact weight.

Dissolution:

Transfer the weighed powder into a sterile amber vial to protect it from light.

Based on the exact weight, calculate the precise volume of DMSO needed to achieve a 10

mM concentration. For 4.16 mg, add 1.0 mL of anhydrous DMSO.

Cap the vial tightly and vortex thoroughly.

If the powder does not dissolve completely, place the vial in a bath sonicator for 5-10

minutes until the solution is clear.[8][9] Gentle warming can also be applied if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber cryogenic vials.

[9]

Label the vials clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term stability (up to 6-12 months).[4][9]

Application Protocols
The following are example protocols for experiments where an Angoline hydrochloride
DMSO stock solution would be used.

This protocol is designed to assess the inhibitory effect of Angoline hydrochloride on STAT3

phosphorylation in a cell-based assay.
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1. Seed Cells
(e.g., HepG2)

2. Incubate 24h

3. Treat with Angoline HCl
(0-100 µM) for 2h

4. Stimulate with IL-6
(if needed)

5. Lyse cells & collect protein

6. Quantify protein (BCA)

7. SDS-PAGE & Transfer

8. Western Blot with
p-STAT3 & STAT3 Abs

9. Analyze Results
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Caption: Experimental workflow for a STAT3 phosphorylation assay.
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Procedure:

Cell Seeding: Seed cells with constitutively active STAT3 (e.g., MDA-MB-231) or cells

responsive to IL-6 (e.g., HepG2) in 6-well plates and allow them to adhere overnight.

Preparation of Working Solutions: Dilute the 10 mM Angoline hydrochloride stock solution

in fresh culture medium to achieve final desired concentrations (e.g., 0, 1, 5, 10, 25, 50 µM).

Ensure the final DMSO concentration is consistent across all wells and does not exceed

0.5% to avoid solvent toxicity.

Treatment: Aspirate the old medium and add the medium containing the various

concentrations of Angoline hydrochloride. Include a DMSO vehicle control. Incubate for

the desired time, typically 1-2 hours.[1][4][9]

Stimulation (Optional): If the cell line requires it, stimulate with a cytokine like IL-6 for 15-30

minutes before harvesting to induce STAT3 phosphorylation.

Protein Extraction: Wash cells with ice-cold PBS, then lyse them with RIPA buffer containing

protease and phosphatase inhibitors.

Western Blotting: Quantify protein concentration, resolve equal amounts of protein lysate by

SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against

phospho-STAT3 (Tyr705) and total STAT3. Analyze bands using an appropriate imaging

system.

This protocol measures the effect of Angoline hydrochloride on the metabolic activity of

cancer cells as an indicator of cell proliferation.

Procedure:

Cell Seeding: Seed cancer cells (e.g., HepG2, MDA-MB-231) in a 96-well plate at an

appropriate density and allow them to adhere overnight.

Treatment: Prepare serial dilutions of Angoline hydrochloride in culture medium from the

10 mM DMSO stock. Treat cells with a range of concentrations (e.g., 0-100 µM) for 72 hours.

[1][9] Include a DMSO vehicle control.
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MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing

viable cells to form formazan crystals.

Solubilization: Add solubilization solution (e.g., acidic isopropanol or DMSO) to dissolve the

formazan crystals.

Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a

microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value.

Safety Precautions
Angoline Hydrochloride: Handle as a potentially hazardous chemical. Avoid inhalation, and

contact with skin and eyes. Use appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses.

DMSO: DMSO is an excellent solvent that can facilitate the absorption of other chemicals

through the skin.[10] Always wear chemical-resistant gloves (nitrile is suitable for short-term

use) and handle in a well-ventilated area or chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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